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Compound of Interest

Compound Name: IACS-9571

Cat. No.: B608034

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential guidance on the operational and
disposal plan for IACS-9571, a potent and selective dual inhibitor of TRIM24 and BRPF1
bromodomains.

IACS-9571 is a chemical probe used in research and should be handled with care, assuming it
is hazardous until comprehensive toxicological data is available.[1] Adherence to institutional
and local regulations for chemical waste disposal is mandatory.

Chemical and Physical Properties

A summary of the known properties of IACS-9571 is provided below. This information is crucial
for assessing the potential hazards and determining the appropriate disposal route.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b608034?utm_src=pdf-interest
https://www.benchchem.com/product/b608034?utm_src=pdf-body
https://www.benchchem.com/product/b608034?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/11066.pdf
https://www.benchchem.com/product/b608034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Chemical Formula C32H42N40sS

Molecular Weight 642.77 g/mol

Appearance Solid powder

Solubility Soluble in DMSO, not in water

Short term (days to weeks) at 0 - 4 °C; Long
Storage
term (months to years) at -20 °C

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of IACS-9571.
This is a general guideline and must be adapted to comply with the specific protocols of your
institution and local hazardous waste regulations.

o Consult the Safety Data Sheet (SDS): Before handling or disposing of IACS-9571, always
refer to the manufacturer's SDS. This document contains detailed information on hazards,
handling, and disposal.[2][3]

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

o Waste Classification: IACS-9571 should be classified as hazardous chemical waste. Do not
dispose of it in regular trash or down the drain.

o Waste Collection:

o Solid Waste: Collect unadulterated IACS-9571 powder and any contaminated materials
(e.g., weighing paper, pipette tips) in a designated, clearly labeled hazardous waste
container.

o Liquid Waste: Solutions of IACS-9571, typically in DMSO, should be collected in a
separate, labeled container for hazardous liquid waste. Do not mix with incompatible
waste streams.
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e Labeling: Ensure all waste containers are clearly and accurately labeled with the chemical
name ("IACS-9571"), concentration (if in solution), and any associated hazard symbols as

required by your institution.

» Storage of Waste: Store the hazardous waste containers in a designated, secure area, away
from incompatible materials, until they are collected by your institution's environmental health
and safety (EHS) department or a licensed professional waste disposal service.[4]

o Contact EHS for Pickup: Follow your institution's procedures for requesting a hazardous
waste pickup. Do not attempt to transport or dispose of the waste yourself.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of IACS-9571.
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Caption: Decision workflow for the proper disposal of IACS-9571.
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Disclaimer: This information is intended as a guide and is not a substitute for the official Safety
Data Sheet and your institution's established safety protocols. Always prioritize safety and
consult with your environmental health and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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